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Abstract
The therapeutic potential of small interfering RNA (siRNA) is vast, yet its clinical translation

hinges on the development of safe and effective delivery systems. Lipid nanoparticles (LNPs)

have emerged as the leading platform for systemic siRNA delivery, culminating in the first FDA-

approved RNAi therapeutic, Onpattro®[1]. This guide provides a comprehensive protocol for

the formulation of siRNA-LNPs using ionizable aminolipids and a reproducible microfluidic

mixing technique. We will delve into the rationale behind component selection, provide a
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detailed step-by-step methodology for nanoparticle assembly, and outline the essential

biophysical characterization techniques required to ensure the quality, potency, and stability of

the final formulation.

Introduction: The Synergy of siRNA and Aminolipid
LNPs
Small interfering RNAs are short, double-stranded RNA molecules that can trigger a natural

cellular process called RNA interference (RNAi) to silence the expression of a specific target

gene. However, naked siRNA molecules are highly susceptible to degradation by nucleases in

the bloodstream and cannot efficiently cross cell membranes due to their size and net negative

charge.

Lipid nanoparticles solve these challenges by encapsulating the fragile siRNA cargo in a

protective lipid shell. A typical LNP formulation consists of four key lipid components: an

ionizable cationic lipid, a helper phospholipid, cholesterol, and a PEGylated lipid[2][3]. The

cornerstone of modern siRNA-LNPs is the ionizable aminolipid. These lipids possess a unique

chemical structure with a pKa value typically between 6.0 and 7.0[2]. This property is critical for

the LNP lifecycle:

During Formulation (Low pH): At an acidic pH (e.g., pH 4), the amine headgroup of the lipid

is protonated, acquiring a positive charge. This enables strong electrostatic interactions with

the negatively charged phosphate backbone of the siRNA, driving efficient encapsulation.[4]

[5]

During Circulation (Neutral pH): In the bloodstream (pH ~7.4), the aminolipid becomes

largely neutral. This quasi-neutral surface charge reduces nonspecific interactions with

serum proteins and non-target cells, minimizing toxicity and improving circulation time.[2]

Inside the Cell (Low pH): After cellular uptake via endocytosis, the LNP is trafficked into an

endosome, where the internal environment is acidic. The aminolipid again becomes

positively charged, which is thought to facilitate the disruption of the endosomal membrane

and release the siRNA cargo into the cytoplasm, a crucial step for therapeutic activity.[2][6]

This guide focuses on a robust and scalable formulation method using microfluidics, which

offers precise control over the nanoprecipitation process, leading to LNPs with uniform size and
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high encapsulation efficiency.[5][7][8]

Principles of LNP Formulation: The Role of Each
Component
The physicochemical properties and subsequent biological activity of siRNA-LNPs are

determined by the interplay of its four lipid components.

Ionizable Aminolipid (e.g., DLin-MC3-DMA, SM-102): As the primary functional component,

this lipid is responsible for encapsulating the siRNA and mediating its endosomal escape[9].

The choice of aminolipid is a major determinant of LNP potency and toxicity.

Helper Phospholipid (e.g., DSPC): Distearoylphosphatidylcholine (DSPC) is a zwitterionic

phospholipid that acts as a structural "helper" lipid. Its cylindrical shape provides bilayer

stability, contributing to the structural integrity of the nanoparticle.[2][6][10] Studies have

shown that a portion of the DSPC and cholesterol is internalized within the LNP core along

with the siRNA, which is vital for stable encapsulation[1].

Cholesterol: This essential structural component modulates the fluidity and integrity of the

lipid bilayer[11]. It fills the gaps between the other lipid molecules, enhancing particle stability

and preventing drug leakage from the nanoparticle core[2][11].

PEG-Lipid (e.g., DMG-PEG2000): A lipid conjugated to a polyethylene glycol (PEG) chain.

During formulation, it helps control the particle size. Post-formulation, it forms a hydrophilic

corona on the LNP surface, which provides a steric barrier that prevents particle aggregation

and reduces opsonization (tagging by the immune system), thereby increasing circulation

half-life in vivo[6][11]. The concentration of the PEG-lipid must be carefully optimized, as too

much can inhibit cellular uptake[6][12].

LNP Formulation Workflow
The following diagram illustrates the microfluidic-based workflow for producing siRNA-LNPs.
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Caption: Microfluidic workflow for siRNA-LNP formulation.
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This protocol is based on the widely adopted microfluidic mixing method for preparing siRNA-

LNPs with a target size of ~80-100 nm.[13][14][15]

Reagent and Stock Solution Preparation
Aqueous Phase Buffer: Prepare a 25-50 mM sodium citrate or acetate buffer and adjust the

pH to 4.0. Filter through a 0.22 µm filter. This low pH is critical for protonating the ionizable

aminolipid.[13][15]

siRNA Solution: Dissolve the lyophilized siRNA in the aqueous phase buffer to a desired

concentration (e.g., 0.2 mg/mL). Ensure it is fully dissolved.

Lipid Stock Solution (in Ethanol): Prepare a stock solution of the four lipid components in

100% ethanol. A commonly used molar ratio is 50% ionizable lipid, 10% DSPC, 38.5%

Cholesterol, and 1.5% PEG-lipid.[15][16]

Example Calculation for a 12.5 mM Total Lipid Stock:

Ionizable Lipid (e.g., MC3, MW=642.1 g/mol ): 4.01 mg/mL

DSPC (MW=790.1 g/mol ): 0.99 mg/mL

Cholesterol (MW=386.7 g/mol ): 1.86 mg/mL

DMG-PEG2000 (MW=2509.3 g/mol ): 0.47 mg/mL

Vortex thoroughly until all lipids are completely dissolved. This may require gentle

warming. Store lipid stocks at -20°C.

Microfluidic Mixing for LNP Assembly
This step requires a microfluidic mixing system, such as a NanoAssemblr™ platform or a

similar setup with a syringe pump and a microfluidic chip (e.g., a staggered herringbone

micromixer).[5][14]

System Setup: Prime the system according to the manufacturer's instructions to remove any

air bubbles.
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Load Syringes: Load the lipid-ethanol solution into one syringe (the organic phase) and the

siRNA-buffer solution into another (the aqueous phase).

Set Mixing Parameters:

Flow Rate Ratio (FRR): Set the FRR of the aqueous phase to the organic phase at 3:1.

This ensures rapid dilution of the ethanol, causing the lipids to precipitate and self-

assemble around the siRNA payload.[15]

Total Flow Rate (TFR): Set the TFR to 12 mL/min. The high flow rate ensures chaotic and

rapid mixing, which is crucial for producing small, monodisperse nanoparticles.[15]

Initiate Mixing: Start the syringe pumps. The two solutions will converge in the microfluidic

chip, and the LNP-siRNA complexes will form instantaneously.

Collect Product: Collect the milky-white LNP suspension from the outlet port into a sterile

tube. The final ethanol concentration will be approximately 25%.

Downstream Processing and Purification
The collected formulation must be purified to remove ethanol and exchange the external buffer

to a physiologically compatible one (e.g., phosphate-buffered saline, PBS, pH 7.4).

Dialysis: Transfer the LNP suspension to a dialysis cassette (e.g., 10 kDa MWCO).

Buffer Exchange: Dialyze against sterile PBS (pH 7.4) at 4°C. Perform at least three buffer

exchanges over 12-24 hours, with each exchange using at least 100x the volume of the

sample. This process removes the ethanol and raises the external pH, rendering the LNP

surface nearly neutral.[14]

Sterilization: Recover the dialyzed LNP formulation and sterile-filter it through a 0.22 µm

syringe filter to remove any large aggregates and ensure sterility.

Storage: Store the final siRNA-LNP formulation at 2-8°C. For long-term storage, freezing at

-20°C or -80°C may be possible, but stability must be validated, and the use of

cryoprotectants like sucrose or trehalose is often required to prevent aggregation during

freeze-thaw cycles.[4][16][17]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9609090/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609090/
https://www.researchgate.net/figure/Formulation-of-siRNA-LNPs-using-rapid-micro-fl-uidic-mixing-A-Schematic-illustration_fig1_223956992
https://www.tandfonline.com/doi/full/10.2147/IJN.S123062
https://www.mdpi.com/1999-4923/14/11/2357
https://www.researchgate.net/figure/The-long-term-stability-of-LNPs-depended-on-storage-temperature-but-not-on-the-pH-of-the_fig1_312050792
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biophysical Characterization of siRNA-LNPs
Thorough characterization is essential to ensure batch-to-batch consistency and to predict in

vivo performance.

Hydrophobic Core Lipid Bilayer / Surface

siRNA Ionizable Lipid (+) Cholesterol DSPC PEG-Lipid

Click to download full resolution via product page
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Caption: Simplified structure of an siRNA-loaded aminolipid LNP.

Size, Polydispersity, and Zeta Potential
Method: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter (Z-

average size) and the Polydispersity Index (PDI). PDI is a measure of the heterogeneity of

particle sizes in the sample. Zeta potential is measured using Laser Doppler Velocimetry to

determine the surface charge.[12]

Protocol:

Dilute a small aliquot of the LNP sample in PBS (pH 7.4) to an appropriate concentration

for the instrument.

Equilibrate the sample to 25°C.

Perform the measurement according to the instrument's protocol.

Acceptance Criteria:

Z-average Size: Typically 70-120 nm for systemic delivery.

PDI: < 0.2, indicating a monodisperse and homogeneous population.

Zeta Potential: Close to neutral (-10 mV to +10 mV) at pH 7.4.

siRNA Encapsulation Efficiency (EE%)
Method: The Quant-iT RiboGreen assay is a sensitive fluorescence-based method used to

quantify RNA. EE% is determined by measuring the amount of siRNA accessible to the dye

before and after lysing the nanoparticles with a detergent.[8][18]

Protocol:

Prepare a Standard Curve: Create a dilution series of the free siRNA stock in an

appropriate buffer (e.g., TE buffer) to generate a standard curve.

Prepare LNP Samples: Prepare two sets of diluted LNP samples.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37516315/
https://www.researchgate.net/publication/367385097_Production_of_siRNA-Loaded_Lipid_Nanoparticles_using_a_Microfluidic_Device
https://www.researchgate.net/figure/Formulation-and-characterization-of-lipid-nanoparticle-LNP-siRNA-as-an-advanced_form1_333193628
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Set A (Intact LNPs): Dilute LNPs in TE buffer. This measures unencapsulated siRNA.

Set B (Lysed LNPs): Dilute LNPs in TE buffer containing a final concentration of 0.5-1%

Triton X-100 to disrupt the particles. This measures total (encapsulated +

unencapsulated) siRNA.[19]

Assay: Add the RiboGreen reagent to all standard curve wells and sample wells. Incubate

for 5 minutes in the dark.

Measure Fluorescence: Read the fluorescence on a plate reader (Excitation ~480 nm,

Emission ~520 nm).

Calculate EE%:

Determine the siRNA concentration in Set A and Set B using the standard curve.

Calculate EE% using the formula: EE% = ((Total siRNA - Free siRNA) / Total siRNA) *

100

Acceptance Criteria: EE% > 90% is typically desired.

Particle Morphology
Method: Cryogenic Transmission Electron Microscopy (Cryo-TEM) provides direct

visualization of the nanoparticles, offering insights into their size, shape, and internal

structure. It can reveal if the particles are spherical and have an electron-dense core, which

is characteristic of siRNA-LNPs.[13][20]

Data Summary Table
The results of the characterization should be clearly documented.
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Parameter Method Target Value
Example Result
(Batch 1)

Z-Average Diameter

(nm)
DLS 70 - 120 nm 85.2 nm

Polydispersity Index

(PDI)
DLS < 0.2 0.115

Zeta Potential (mV) LDV -10 to +10 mV -4.5 mV

Encapsulation

Efficiency
RiboGreen Assay > 90% 96.3%

Morphology Cryo-TEM Spherical, dense core Confirmed

Conclusion and Best Practices
This guide outlines a robust and reproducible method for the formulation and characterization

of siRNA-loaded aminolipid LNPs. The success of any LNP formulation relies on meticulous

attention to detail, from the quality of the raw materials to the precise control of mixing

parameters.

Key Best Practices:

Lipid Quality: Use high-purity lipids and store them under appropriate conditions (e.g., -20°C,

under argon) to prevent oxidation.

RNA Integrity: Ensure the siRNA is of high quality and free of nucleases.

Parameter Control: The TFR and FRR in the microfluidic system are critical parameters that

directly influence LNP size and PDI. Maintain these consistently.

Stability Testing: Long-term stability of the final formulation at the intended storage

temperature should always be assessed by monitoring the key characterization parameters

over time.[4][17]

By following this protocol, researchers can reliably produce high-quality siRNA-LNPs, paving

the way for successful in vitro and in vivo studies in the field of RNAi therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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